2-Hydroxypropyl 4-nitrobenzoate
Description
2-Hydroxypropyl 4-nitrobenzoate is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C10H11NO5 |
|---|---|
Molecular Weight |
225.20 g/mol |
IUPAC Name |
2-hydroxypropyl 4-nitrobenzoate |
InChI |
InChI=1S/C10H11NO5/c1-7(12)6-16-10(13)8-2-4-9(5-3-8)11(14)15/h2-5,7,12H,6H2,1H3 |
InChI Key |
LWBKCZGKJDVOHV-UHFFFAOYSA-N |
Canonical SMILES |
CC(COC(=O)C1=CC=C(C=C1)[N+](=O)[O-])O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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